
An In-depth Guide to L-Norleucine-d9:
Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Norleucine-d9

Cat. No.: B12412431 Get Quote

Introduction

L-Norleucine-d9 is a deuterated form of L-Norleucine, a non-proteinogenic amino acid that is

an isomer of leucine. The strategic replacement of nine hydrogen atoms with their heavier

isotope, deuterium, makes L-Norleucine-d9 a valuable tool for researchers, particularly in the

fields of analytical chemistry, drug metabolism, and pharmacokinetic (DMPK) studies. This

guide details the core molecular properties of L-Norleucine-d9 and provides a comparison with

its non-deuterated counterpart.

Core Molecular Properties
The fundamental difference between L-Norleucine-d9 and L-Norleucine lies in their isotopic

composition, which directly influences their molecular weights. Deuterium (²H or D) possesses

a neutron in its nucleus, unlike the more common protium (¹H) isotope of hydrogen. This results

in a higher atomic mass for deuterium, and consequently, a greater molecular weight for the

deuterated molecule.

This mass difference is critical for its application as an internal standard in mass spectrometry-

based analyses. When mixed with a biological sample, L-Norleucine-d9 behaves almost

identically to the endogenous L-Norleucine during sample preparation and chromatographic

separation. However, due to its increased mass, it can be distinguished by the mass

spectrometer, allowing for precise and accurate quantification of the non-deuterated analyte.

Quantitative Data Summary
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The molecular formula and weight are key identifiers for these compounds. The substitution of

nine hydrogen atoms with deuterium atoms results in a significant and measurable increase in

mass.

Property L-Norleucine L-Norleucine-d9

Molecular Formula C₆H₁₃NO₂[1][2][3] C₆H₄D₉NO₂[4][5][6]

Molecular Weight 131.17 g/mol [1][2][7] 140.23 g/mol [4][5][8][9]

CAS Number 327-57-1[1][2] 1331889-36-1[4][5][9]

Methodology for Determining Molecular Properties
The molecular formula of a compound is determined by its constituent atoms. L-Norleucine

consists of 6 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. In L-
Norleucine-d9, nine of these hydrogen atoms, specifically those on the terminal butyl group,

are replaced with deuterium.

The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.

L-Norleucine: (6 × Atomic Weight of C) + (13 × Atomic Weight of H) + (1 × Atomic Weight of

N) + (2 × Atomic Weight of O)

L-Norleucine-d9: (6 × Atomic Weight of C) + (4 × Atomic Weight of H) + (9 × Atomic Weight

of D) + (1 × Atomic Weight of N) + (2 × Atomic Weight of O)

The use of the atomic weight of deuterium (approx. 2.014 amu) instead of protium (approx.

1.008 amu) for the nine labeled positions accounts for the higher molecular weight of L-
Norleucine-d9.

Visualizing the Isotopic Relationship
The following diagram illustrates the structural relationship between L-Norleucine and its

deuterated isotopologue, L-Norleucine-d9. The diagram highlights the specific location of the

deuterium labeling on the aliphatic side chain.
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L-Norleucine
C₆H₁₃NO₂

MW: 131.17

L-Norleucine-d9
C₆H₄D₉NO₂

MW: 140.23

Isotopic Labeling
(9x ¹H → ²H/D)
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Caption: Relationship between L-Norleucine and L-Norleucine-d9.

Applications in Research
The primary application of L-Norleucine-d9 is as an internal standard for quantitative analysis

by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS)[9]. Its use is crucial in:

Metabolomics: To accurately measure the concentration of L-Norleucine in complex

biological matrices like plasma, urine, or tissue extracts.

Pharmacokinetic Studies: When L-Norleucine is investigated as a potential therapeutic agent

or biomarker, the deuterated standard allows for precise tracking of its absorption,

distribution, metabolism, and excretion (ADME) profile[6].

Clinical Diagnostics: In newborn screening or other clinical tests where amino acid levels are

monitored, L-Norleucine-d9 can serve as a reliable standard for quantifying endogenous L-

Norleucine[9].

In summary, L-Norleucine-d9 is an indispensable tool for researchers and scientists, enabling

accurate and reproducible quantification of its non-deuterated counterpart in a variety of

scientific and clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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